Cas no 1013-59-8 (2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI))

2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI) structure
1013-59-8 structure
Product Name:2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI)
CAS No:1013-59-8
Molecular Formula:C10H15NO3.Na+
Molecular Weight:220.2208
CID:139908
PubChem ID:23674500

2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI) Properties

Names and Identifiers

    • 2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI)
    • Sodium(5S)-3-acetyl-5-[(S)-1-methylpropyl]-4-hydroxy-3-pyrroline-2-olate
    • 2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-, monosodium salt,[S-(R*,R*)]-
    • 3-Pyrrolin-2-one, 3-acetyl-5-sec-butyl-4-hydroxy-, monosodiumsalt, L- (8CI)
    • L-Tenuazonic acid sodium salt
    • NSC 525816
    • SodiumL-tenuazonate
    • Tenuazonic acid sodium salt
    • NSC-525816
    • 1013-59-8
    • 3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrrolin-2-one monosodium salt
    • 2H-Pyrrol-2-one, 3-acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-, monosodium salt, (S-(R*,R*))-
    • UNII-J830SJ75M3
    • 3-Pyrrolin-2-one, 3-acetyl-5-sec-butyl-4-hydroxy-, monosodium salt
    • Sodium tenuazonate
    • sodium;(2S)-4-acetyl-2-[(2S)-butan-2-yl]-5-oxo-1,2-dihydropyrrol-3-olate
    • SODIUM L-TENUAZONATE
    • TENUAZONIC ACID SODIUM SALT [MI]
    • J830SJ75M3
    • 2H-PYRROL-2-ONE, 3-ACETYL-1,5-DIHYDRO-4-HYDROXY-5-((1S)-1-METHYLPROPYL)-, MONOSODIUM SALT, (5S)-
    • 3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrrolin-2-one sodium salt
    • 3-Acetyltetramic acid sodium salt
    • Q27281333
    • 3-Acetyl-5-sec-butyl-4-hydroxy-3-pyrolin-2-one, monosodium salt
    • 3-Acetyl-1,5-dihydro-4-hydroxy-5-(1-methylpropyl)-2H-pyrrol-2-one sodium salt
    • InChIKey: GNZBHOOZDKNFTO-XMLTWROESA-N
    • Inchi: InChI=1S/C10H15NO3.Na/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8;/h5,8,13H,4H2,1-3H3,(H,11,14);/q;+1/t5-,8-;/m0./s1
    • SMILES: [Na+].CC[C@@H]([C@@H]1NC(=O)C(C(=O)C)=C1O)C

Computed Properties

  • Exact Mass: 219.08713759g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 219.08713759g/mol
  • Heavy Atom Count: 15
  • Complexity: 312
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 69.2Ų

Experimental Properties

  • Specific Rotation: 546 -96.7° (c = 2.0 in methanol)

2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-[(1S)-1-methylpropyl]-, monosodium salt, (5S)-(9CI) Related Literature

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